Cas no 1346688-54-7 (2,6-Dibromo-4-N-octyldithieno3,2-b:2',3'-dpyrrole)

• Product Name: 2,6-Dibromo-4-N-octyldithieno3,2-b:2',3'-dpyrrole
• CAS No: 1346688-54-7
• MF: C₁₆H₁₉Br₂NS₂
• MW: 449.266760110855
• MDL: MFCD27923053
• CID: 1090169
• PubChem ID: 253660801
• Update Time: 2025-04-20

2,6-Dibromo-4-N-octyldithieno3,2-b:2',3'-dpyrrole Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4-octyl-4H-dithieno[3,2-b:2',3'-d]pyrrole
• 2,6-Dibromo-4-n-octyldithieno[3,2-b:2',3'-d]pyrrole
• 2,6-dibromo-4-octyldithieno[3,2-d:3',2'-e]pyrrole
• AX8282315
• D4714
• 2,6-Dibromo-4-n-octyldithieno[3,2-b:2,3-d]pyrrole
• 2,6-Dibromo-4-octyl-4H-bisthieno[3,2-b:2',3'-d]pyrrole
• 2,6-Dibromo-4-octyl-4H -dithieno[3,2-b :2',3'-d ]pyrrole
• 2,5-Dibromo-7-octyl-3,4-dithia-7-aza-7H-cyclopenta[a]pentalene
• 2,6-Dibromo-4-N-octyldithieno3,2-b:2',3'-dpyrrole
• 1346688-54-7
• SCHEMBL12184971
• MFCD27923053
• 4,10-DIBROMO-7-OCTYL-3,11-DITHIA-7-AZATRICYCLO[6.3.0.0(2),?]UNDECA-1(8),2(6),4,9-TETRAENE
• 2,6-dibroMo-4-octyldithieno[3,2-d
• DTXSID70738146
• 4,10-dibromo-7-octyl-3,11-dithia-7-azatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
• D90325
• WDC68854

• MDL： MFCD27923053
• Inchi： 1S/C16H19Br2NS2/c1-2-3-4-5-6-7-8-19-11-9-13(17)20-15(11)16-12(19)10-14(18)21-16/h9-10H,2-8H2,1H3
• InChI Key： IJEKMGUFKKPWLT-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C3=C(C=C(S3)Br)N2CCCCCCCC)S1

Computed Properties

• Exact Mass: 446.93300
• Monoisotopic Mass: 446.93257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4
• XLogP3: 8.3

Experimental Properties

• Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.9E-6 g/L) (25 ºC),
• PSA: 61.41000
• LogP: 7.80300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles